Cochliobolic acid

Specification

• CAS No.: 185846-15-5
• Molecular Formula: C25H30O6
• Molecular Weight: 426.5 g/mol
• IUPAC Name: (2R,3R,5S)-3-hydroxy-5-[(1E,3E,5E,7E,9E,11E,15E)-17-methyl-13,14-dioxononadeca-1,3,5,7,9,11,15-heptaenyl]oxolane-2-carboxylic acid
• Standard InChI: InChI=1S/C25H30O6/c1-3-19(2)16-17-22(27)21(26)15-13-11-9-7-5-4-6-8-10-12-14-20-18-23(28)24(31-20)25(29)30/h4-17,19-20,23-24,28H,3,18H2,1-2H3,(H,29,30)/b6-4+,7-5+,10-8+,11-9+,14-12+,15-13+,17-16+/t19?,20-,23-,24-/m1/s1
• Standard InChI Key: UWFRQOWLUPERFN-WUSQRGMKSA-N
• Isomeric SMILES: CCC(C)/C=C/C(=O)C(=O)/C=C/C=C/C=C/C=C/C=C/C=C/[C@@H]1C[C@H]([C@@H](O1)C(=O)O)O
• SMILES: CCC(C)C=CC(=O)C(=O)C=CC=CC=CC=CC=CC=CC1CC(C(O1)C(=O)O)O
• Canonical SMILES: CCC(C)C=CC(=O)C(=O)C=CC=CC=CC=CC=CC=CC1CC(C(O1)C(=O)O)O

Introduction

Cochliobolic acid is a novel biologically active natural product produced by the submerged fermentation of Cochliobolus lunatus, a fungus belonging to the family Pleosporaceae. This compound was first identified and characterized in 1997 through advanced spectroscopic techniques, including NMR, MS, and UV/vis spectroscopy. Cochliobolic acid is structurally unique, featuring a substituted tetrahydrofuran ring, a conjugated polyene chain, and a 1,2-diketone moiety.

Biological Activity

One notable aspect of cochliobolic acid's biological activity is its ability to inhibit the binding of TGF-alpha (Transforming Growth Factor-alpha) to the EGF receptor on human epidermal cells (A431 cell line). This inhibition occurs with an IC50 value of approximately 1.6 μM in SPA assays. Such activity suggests potential applications in modulating cellular growth or signaling pathways involved in diseases like cancer.

Research Findings and Future Directions

While there have been few comprehensive studies specifically focused on cochliobolic acid since its discovery, ongoing research into similar compounds suggests that further investigation could reveal additional therapeutic or industrial applications for this class of molecules.

Given the current state of knowledge about cochliobolic acid's structure-activity relationship and potential biological effects:

• Future Studies: Should focus on exploring broader pharmacological profiles.

• Potential Applications: Could include anti-proliferative therapies based on its EGF receptor interaction.

• Challenges: Include scaling up production methods for more extensive testing.

Despite these challenges, cochliobolic acid remains an intriguing compound worthy of further exploration due to its unique chemical features and demonstrated bioactivity.